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Compound of Interest

Compound Name: 3-(2-Phenoxyethyl)azetidine

Cat. No.: B15302035

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive experimental framework to investigate the
efficacy of 3-(2-Phenoxyethyl)azetidine, a novel compound with potential as a modulator of
monoamine transporters. The following protocols are designed to assess its binding affinity,
inhibitory activity, and functional effects on the serotonin (SERT), dopamine (DAT), and
norepinephrine (NET) transporters.

Introduction

Azetidine-containing compounds have shown a diverse range of pharmacological activities,
including effects on the central nervous system.[1] The structural features of 3-(2-
Phenoxyethyl)azetidine suggest a potential interaction with monoamine transporters, which
are critical targets in the treatment of various neuropsychiatric disorders. Monoamine
transporters regulate neurotransmission by facilitating the reuptake of serotonin, dopamine,
and norepinephrine from the synaptic cleft.[2][3] Inhibition of these transporters can lead to
antidepressant, anxiolytic, and other psychotropic effects.[4] This document outlines a series of
in vitro experiments to determine the efficacy and selectivity of 3-(2-Phenoxyethyl)azetidine
as a monoamine transporter inhibitor.

Experimental Workflow

The proposed experimental workflow is designed to systematically characterize the interaction
of 3-(2-Phenoxyethyl)azetidine with monoamine transporters, starting from initial binding and
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uptake assays to more functional cellular assessments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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